Ethyl 2-diazo-4,4-difluoro-3-oxobutanoate
Cat. No. B2725537
M. Wt: 192.122
InChI Key: LSNHOTWLIKKBOD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07994179B2
Procedure details
This compound was synthesised from 4,4-difluoro-3-oxo-butyric acid ethyl ester (CAS 352-24-9) and polymer-bound tosylazide using similar conditions as described in Intermediate 1-7. The crude was used directly in next step.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
Intermediate 1-7
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[CH2:1]([O:3][C:4](=[O:11])[CH2:5][C:6](=[O:10])[CH:7]([F:9])[F:8])[CH3:2].S([N:22]=[N+:23]=[N-])(C1C=CC(C)=CC=1)(=O)=O>>[N+:22](=[C:5]([C:6](=[O:10])[CH:7]([F:9])[F:8])[C:4]([O:3][CH2:1][CH3:2])=[O:11])=[N-:23]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)OC(CC(C(F)F)=O)=O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
S(=O)(=O)(C1=CC=C(C)C=C1)N=[N+]=[N-]
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Step Two
[Compound]
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Name
|
Intermediate 1-7
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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Smiles
|
[N+](=[N-])=C(C(=O)OCC)C(C(F)F)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
